molecular formula C15H23ClN2O2S2 B2634823 1-(4-((3-chloro-2-methylphenyl)sulfonyl)-1,4-thiazepan-3-yl)-N,N-dimethylmethanamine CAS No. 1428355-15-0

1-(4-((3-chloro-2-methylphenyl)sulfonyl)-1,4-thiazepan-3-yl)-N,N-dimethylmethanamine

Cat. No.: B2634823
CAS No.: 1428355-15-0
M. Wt: 362.93
InChI Key: OUUSRMUQFCACQJ-UHFFFAOYSA-N
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Description

1-(4-((3-chloro-2-methylphenyl)sulfonyl)-1,4-thiazepan-3-yl)-N,N-dimethylmethanamine is a useful research compound. Its molecular formula is C15H23ClN2O2S2 and its molecular weight is 362.93. The purity is usually 95%.
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Scientific Research Applications

Neurokinin-1 Receptor Antagonism

An investigation into neurokinin-1 receptor antagonists revealed a compound with high affinity and oral activity, effective in pre-clinical tests for emesis and depression. The study emphasized the compound's solubility in water, suggesting its suitability for both intravenous and oral clinical administration (Harrison et al., 2001).

Synthesis of Benzothiazepines

Research on the synthesis of novel 2,3,4-trisubstituted 1,5-benzothiazepines incorporating the sulfonyl group was described, highlighting the methodological advancements and the potential for creating molecules with varied biological activities (Chhakra et al., 2019).

Anticancer Agents

A study synthesized indapamide derivatives with pro-apoptotic activity, demonstrating significant anticancer effects on melanoma cell lines. This research opens up possibilities for the development of novel anticancer agents based on the sulfonyl moiety's modifications (Yılmaz et al., 2015).

Antimicrobial Activity

Derivatives of 1-benzhydryl-sulfonyl-4-(3-(piperidin-4-yl)propyl)piperidine were synthesized and showed significant antimicrobial activities against pathogens affecting tomato plants. The study contributes to the search for new antimicrobial agents, emphasizing the importance of structural modifications for enhancing biological activity (Vinaya et al., 2009).

Properties

IUPAC Name

1-[4-(3-chloro-2-methylphenyl)sulfonyl-1,4-thiazepan-3-yl]-N,N-dimethylmethanamine
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H23ClN2O2S2/c1-12-14(16)6-4-7-15(12)22(19,20)18-8-5-9-21-11-13(18)10-17(2)3/h4,6-7,13H,5,8-11H2,1-3H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

OUUSRMUQFCACQJ-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(C=CC=C1Cl)S(=O)(=O)N2CCCSCC2CN(C)C
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H23ClN2O2S2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

362.9 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.